78-83-1

Isobutanol

In Stock

• CAS RN:
• 78-83-1

• Formula:
• C4H10O
  (CH3)2CHCH2OH
  C4H10O

• InChI:
• InChI=1S/C4H10O/c1-4(2)3-5/h4-5H,3H2,1-2H3

• InChIKey:
• ZXEKIIBDNHEJCQ-UHFFFAOYSA-N

• Isobutyl alcohol is a water-soluble aliphatic alcohol that can be used as flavoring agent. It has been identified as one of the aroma/flavor compounds produced by Saccharomyces cerevisiae during the semiaerobic fermentation of grapes to form wine.
  Isobutyl alcohol is a water-soluble aliphatic alcohol that can be used as a flavoring agent. It has been identified as one of the aroma/flavor compounds produced by Saccharomyces cerevisiae during the semi-aerobic fermentation of grapes to form wine.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
  2-Methyl-1-propanol, also known as isobutyl alcohol, is an aliphatic alcohol. The densities, viscosities and refractive indices of the binary mixtures of digl...

5-Tetradecanol

Usually In Stock

• CAS RN:
• 21078-83-1

• Formula:
• C14H30O

• InChI:
• InChI=1S/C14H30O/c1-3-5-7-8-9-10-11-13-14(15)12-6-4-2/h14-15H,3-13H2,1-2H3

• InChIKey:
• UCEOYIRETCABER-UHFFFAOYSA-N

• 5-Tetradecanol is a useful research compound. Its molecular formula is C14H30O and its molecular weight is 214.39 g/mol. The purity is usually 95%.

Polyglutamine Aggregation Inhibitor, PGL-135

Usually In Stock

• CAS RN:
• 26278-83-1

• Formula:
• C9H11ClN2OS

• InChI:
• InChI=1S/C9H10N2OS.ClH/c1-4-3-6(12)5(2)8-7(4)11-9(10)13-8;/h3,12H,1-2H3,(H2,10,11);1H

• InChIKey:
• AIOZIUZKTGVUHB-UHFFFAOYSA-N

• Polyglutamine Aggregation Inhibitor, PGL-135, also known as Polyglutamine Aggregation Inhibitor, PGL-135, is a useful research compound. Its molecular formula is C9H11ClN2OS and its molecular weight is 230.72 g/mol. The purity is usually 95%.

3-(2,3-Dichlorophenyl)pyrazine-2,6-diamine

• CAS RN:
• 212778-83-1

• Formula:
• C10H8Cl2N4

• InChI:
• InChI=1S/C10H8Cl2N4/c11-6-3-1-2-5(8(6)12)9-10(14)16-7(13)4-15-9/h1-4H,(H4,13,14,16)

• InChIKey:
• CQGJBSYKOSGFBB-UHFFFAOYSA-N

• 3-(2,3-Dichlorophenyl)pyrazine-2,6-diamine is a useful research compound. Its molecular formula is C10H8Cl2N4 and its molecular weight is 255.10 g/mol. The purity is usually 95%.

Benzyl 3,5-dimethylpiperazine-1-carboxylate

In Stock

• CAS RN:
• 885278-83-1

• Formula:
• C14H20N2O2

• InChI:
• InChI=1S/C14H20N2O2/c1-11-8-16(9-12(2)15-11)14(17)18-10-13-6-4-3-5-7-13/h3-7,11-12,15H,8-10H2,1-2H3

• InChIKey:
• XYDSFNOXAYIVAR-UHFFFAOYSA-N

• Benzyl 3,5-dimethylpiperazine-1-carboxylate is a useful research compound. Its molecular formula is C14H20N2O2 and its molecular weight is 248.32 g/mol. The purity is usually 95%.

3-(1,3-Dioxolan-2-YL)-3'-methylbenzophenone

In Stock

• CAS RN:
• 898778-83-1

• Formula:
• C17H16O3

• InChI:
• InChI=1S/C17H16O3/c1-12-4-2-5-13(10-12)16(18)14-6-3-7-15(11-14)17-19-8-9-20-17/h2-7,10-11,17H,8-9H2,1H3

• InChIKey:
• ITNBSWDDNLMRNE-UHFFFAOYSA-N

• 3-(1,3-Dioxolan-2-YL)-3'-methylbenzophenone is a useful research compound. Its molecular formula is C17H16O3 and its molecular weight is 268.31 g/mol. The purity is usually 95%.

N'-(4-fluorobenzo[d]thiazol-2-yl)-2-(thiophen-2-yl)quinoline-4-carbohydrazide

In Stock

• CAS RN:
• 851978-83-1

• Formula:
• C21H13FN4OS2

• InChI:
• InChI=1S/C21H13FN4OS2/c22-14-6-3-8-18-19(14)24-21(29-18)26-25-20(27)13-11-16(17-9-4-10-28-17)23-15-7-2-1-5-12(13)15/h1-11H,(H,24,26)(H,25,27)

• InChIKey:
• DVSMXIYYXVLVIG-UHFFFAOYSA-N

• N'-(4-fluorobenzo[d]thiazol-2-yl)-2-(thiophen-2-yl)quinoline-4-carbohydrazide is a useful research compound. Its molecular formula is C21H13FN4OS2 and its molecular weight is 420.48. The purity is usually 95%.

(Z)-2-methoxy-4-((6-methoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenyl morpholine-4-carboxylate

In Stock

• CAS RN:
• 869078-83-1

• Formula:
• C22H21NO7

• InChI:
• InChI=1S/C22H21NO7/c1-26-15-4-5-16-18(13-15)29-20(21(16)24)12-14-3-6-17(19(11-14)27-2)30-22(25)23-7-9-28-10-8-23/h3-6,11-13H,7-10H2,1-2H3/b20-12-

• InChIKey:
• NFUIEMPCBAMWRG-NDENLUEZSA-N

• (Z)-2-methoxy-4-((6-methoxy-3-oxobenzofuran-2(3H)-ylidene)methyl)phenyl morpholine-4-carboxylate is a useful research compound. Its molecular formula is C22H21NO7 and its molecular weight is 411.41. The purity is usually 95%.

3-Chloroquinolin-8-ol

In Stock

• CAS RN:
• 102878-83-1

• Formula:
• C9H6ClNO

• InChI:
• InChI=1S/C9H6ClNO/c10-7-4-6-2-1-3-8(12)9(6)11-5-7/h1-5,12H

• InChIKey:
• JMXAPFATOSQMSP-UHFFFAOYSA-N

• 3-Chloroquinolin-8-ol is a useful research compound. Its molecular formula is C9H6ClNO and its molecular weight is 179.6 g/mol. The purity is usually 95%.

4-[4-(1H-benzo[f]benzimidazol-2-yl)anilino]-4-oxobutanoic acid

• CAS RN:
• 351978-83-1

• Formula:
• C21H17N3O3

• InChI:
• InChI=1S/C21H17N3O3/c25-19(9-10-20(26)27)22-16-7-5-13(6-8-16)21-23-17-11-14-3-1-2-4-15(14)12-18(17)24-21/h1-8,11-12H,9-10H2,(H,22,25)(H,23,24)(H,26,27)

• InChIKey:
• MNDGQXCAUYSTHC-UHFFFAOYSA-N

• iGP-5 is a cell-permeant inhibitor of mitochondrial sn-Glycerol 3-phosphate Dehydrogenase (mGPDH).

2,2-difluoro-2-(6-fluoropyridin-2-yl)acetic acid

In Stock

• CAS RN:
• 1823778-83-1

• Formula:
• C7H4F3NO2

• 2,2-difluoro-2-(6-fluoropyridin-2-yl)acetic acid is a useful research compound. Its molecular formula is C7H4F3NO2 and its molecular weight is 191.1. The purity is usually 95%.

N2-(4-chlorophenyl)-N4-(4-ethylphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride

In Stock

• CAS RN:
• 1179478-83-1

• Formula:
• C21H24Cl2N6O

• InChI:
• InChI=1S/C21H23ClN6O.ClH/c1-2-15-3-7-17(8-4-15)23-19-25-20(24-18-9-5-16(22)6-10-18)27-21(26-19)28-11-13-29-14-12-28;/h3-10H,2,11-14H2,1H3,(H2,23,24,25,26,27);1H

• InChIKey:
• YFBMDLTXOQBFAX-UHFFFAOYSA-N

• N2-(4-chlorophenyl)-N4-(4-ethylphenyl)-6-morpholino-1,3,5-triazine-2,4-diamine hydrochloride is a useful research compound. Its molecular formula is C21H24Cl2N6O and its molecular weight is 447.36. The purity is usually 95%.

4,6-dimethyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide

In Stock

• CAS RN:
• 1182778-83-1

• Formula:
• C13H16N4O2

• InChI:
• InChI=1S/C13H16N4O2/c1-7-4-8(2)16-13(19)11(7)12(18)14-5-10-6-15-17-9(10)3/h4,6H,5H2,1-3H3,(H,14,18)(H,15,17)(H,16,19)

• InChIKey:
• CBTICMKBJPXOLP-UHFFFAOYSA-N

• 4,6-dimethyl-N-[(3-methyl-1H-pyrazol-4-yl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C13H16N4O2 and its molecular weight is 260.29 g/mol. The purity is usually 95%.

1-(Benzo[d][1,3]dioxol-5-yl)-3-((4-(dimethylamino)pyrimidin-2-yl)methyl)urea

In Stock

• CAS RN:
• 1797078-83-1

• Formula:
• C15H17N5O3

• InChI:
• InChI=1S/C15H17N5O3/c1-20(2)14-5-6-16-13(19-14)8-17-15(21)18-10-3-4-11-12(7-10)23-9-22-11/h3-7H,8-9H2,1-2H3,(H2,17,18,21)

• InChIKey:
• MUGOBMVOFVHZNJ-UHFFFAOYSA-N

• 1-(Benzo[d][1,3]dioxol-5-yl)-3-((4-(dimethylamino)pyrimidin-2-yl)methyl)urea is a useful research compound. Its molecular formula is C15H17N5O3 and its molecular weight is 315.333. The purity is usually 95%.

((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(5-fluoropyridin-3-yl)methanone

In Stock

• CAS RN:
• 2175978-83-1

• Formula:
• C15H16FN5O

• InChI:
• InChI=1S/C15H16FN5O/c16-11-3-10(6-17-7-11)15(22)21-12-1-2-13(21)5-14(4-12)20-9-18-8-19-20/h3,6-9,12-14H,1-2,4-5H2

• InChIKey:
• FJTCCMOUMGYZDG-UHFFFAOYSA-N

• ((1R,5S)-3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)(5-fluoropyridin-3-yl)methanone is a useful research compound. Its molecular formula is C15H16FN5O and its molecular weight is 301.325. The purity is usually 95%.

N-Ethyl-N-[2-[3-[(2-methylphenyl)methyl]azetidin-1-yl]-2-oxoethyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361878-83-1

• Formula:
• C18H24N2O2

• InChI:
• InChI=1S/C18H24N2O2/c1-4-17(21)19(5-2)13-18(22)20-11-15(12-20)10-16-9-7-6-8-14(16)3/h4,6-9,15H,1,5,10-13H2,2-3H3

• InChIKey:
• LLJSYASKEWPZFW-UHFFFAOYSA-N

• N-Ethyl-N-[2-[3-[(2-methylphenyl)methyl]azetidin-1-yl]-2-oxoethyl]prop-2-enamide is a useful research compound. Its molecular formula is C18H24N2O2 and its molecular weight is 300.402. The purity is usually 95%.

Tert-butyl 4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepane-1-carboxylate

Usually In Stock

• CAS RN:
• 2379978-83-1

• Formula:
• C15H22N6O2

• InChI:
• InChI=1S/C15H22N6O2/c1-15(2,3)23-14(22)20-8-4-7-19(9-10-20)13-6-5-12-17-16-11-21(12)18-13/h5-6,11H,4,7-10H2,1-3H3

• InChIKey:
• GSSLIUDFUNIBQS-UHFFFAOYSA-N

• Tert-butyl 4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepane-1-carboxylate is a useful research compound. Its molecular formula is C15H22N6O2 and its molecular weight is 318.381. The purity is usually 95%.